1-(4-Bromomethyl-thiazol-2-yl)-ethanone

• Molecular Formula: C6H6BrNOS
• Molecular Weight: 220.09 g/mol
• IUPAC Name: 1-[4-(bromomethyl)-1,3-thiazol-2-yl]ethanone
• InChI: InChI=1S/C6H6BrNOS/c1-4(9)6-8-5(2-7)3-10-6/h3H,2H2,1H3
• InChI Key: VBJCOLJPRJMCPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC(=CS1)CBr

Description

1-(4-Bromomethyl-thiazol-2-yl)-ethanone is a useful research compound. Its molecular formula is C6H6BrNOS and its molecular weight is 220.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2a (4.38 g, 0.031 mol), NBS (5.8 g, 0.033 mol) and 100 mg of AIBN in 40 mL of carbon tetrachloride was heated at 70° C. for 16 h. Cooled to rt and the precipitate was filtered. The solvent was concentrated in vacuo to an oil that was subjected to flash chromatography (5% ethyl acetate/95% hexanes) to give 4.95 g (72%) of the desired product 3a. 1H NMR (CDCl3) δ 7.8 (s, 1H), 4.8 (s, 2H), 2.8 (s, 3H).